Cas no 6115-65-7 (11-chloro-1,4-dimethyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline)

• Product Name: 11-chloro-1,4-dimethyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• CAS No: 6115-65-7
• MF: C₁₆H₁₈ClN
• MW: 259.773823261261
• CID: 1627714
• PubChem ID: 22492
• Update Time: 2025-04-21

11-chloro-1,4-dimethyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline Chemical and Physical Properties

Names and Identifiers

• 11-chloro-1,4-dimethyl-7,8,9,10-tetrahydro-6H-cyclohepta[b]quinoline
• AKOS012715920
• MAS 741
• BRN 1576519
• 6115-65-7
• 6H-CYCLOHEPTA(b)QUINOLINE, 7,8,9,10-TETRAHYDRO-11-CHLORO-1,4-DIMETHYL-
• 7,8,9,10-Tetrahydro-11-chloro-1,4-dimethyl-6H-cyclohepta(b)quinoline
• DTXSID60210042

• Inchi： 1S/C16H18ClN/c1-10-8-9-11(2)16-14(10)15(17)12-6-4-3-5-7-13(12)18-16/h8-9H,3-7H2,1-2H3
• InChI Key： CSANWHVDIQWLEU-UHFFFAOYSA-N
• SMILES： ClC1C2C(C)=CC=C(C)C=2N=C2CCCCCC2=1

Computed Properties

• Exact Mass: 259.11294
• Monoisotopic Mass: 259.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines